Cas no 122372-22-9 (1-(5-Methylpyrimidin-2-yl)ethanone)

• Product Name: 1-(5-Methylpyrimidin-2-yl)ethanone
• CAS No: 122372-22-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD09263824
• CID: 104521
• PubChem ID: 14321004
• Update Time: 2025-05-20

1-(5-Methylpyrimidin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-methyl-2-pyrimidinyl)-
• Ethanone, 1-(5-methyl-2-pyrimidinyl)- (9CI)
• 1-(5-methylpyrimidin-2-yl)ethanone
• 1-(5-methyl-2-pyrimidinyl)-Ethanone
• 1-(5-Methyl-pyrimidin-2-yl)-ethanone
• 1-(5-Methylpyrimidin-2-yl)ethanone

• MDL： MFCD09263824
• Inchi： 1S/C7H8N2O/c1-5-3-8-7(6(2)10)9-4-5/h3-4H,1-2H3
• InChI Key： CPAIFRKMZDAHFF-UHFFFAOYSA-N
• SMILES： O=C(C)C1N=CC(C)=CN=1

Computed Properties

• Exact Mass: 136.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 42.85000
• LogP: 0.98760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Methylpyrimidin-2-yl)ethanone

1-(5-Methylpyrimidin-2-yl)ethanone: A Comprehensive Overview

The compound 1-(5-Methylpyrimidin-2-yl)ethanone, identified by the CAS number 122372-22-9, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has been extensively studied for its potential applications in drug discovery and chemical synthesis. The compound is characterized by a pyrimidine ring substituted with a methyl group at the 5-position and an ethanone moiety attached at the 2-position, making it a valuable substrate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 1-(5-Methylpyrimidin-2-yl)ethanone. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance reaction kinetics, particularly in the formation of heterocyclic compounds like pyrimidines.

The biological activity of 1-(5-Methylpyrimidin-2-yl)ethanone has been a focal point of recent studies. Research indicates that this compound exhibits potent inhibitory effects against certain enzymes, making it a promising candidate for therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound can effectively inhibit histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its enzymatic activity, 1-(5-Methylpyrimidin-2-yl)ethanone has been investigated for its potential as a building block in medicinal chemistry. Its pyrimidine core is a common feature in many bioactive molecules, including antiviral agents and anticancer drugs. The substitution pattern of this compound allows for further functionalization, enabling researchers to explore its versatility in drug design.

The structural elucidation and characterization of 1-(5-Methylpyrimidin-2-yl)ethanone have been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided critical insights into the compound's molecular structure and stability, further supporting its use in various chemical and biological applications.

Looking ahead, the continued exploration of CAS No 122372-22-9 is expected to yield further discoveries in its pharmacokinetics, toxicity profile, and therapeutic potential. Collaborative efforts between chemists and biologists are likely to unlock new avenues for its application in drug development.